Cas no 920405-16-9 (1-(4-methoxybenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine)

• Product Name: 1-(4-methoxybenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine
• CAS No: 920405-16-9
• MF: C₂₂H₂₁N₇O₂
• MW: 415.447843313217
• CID: 5496429
• PubChem ID: 41232706
• Update Time: 2025-07-23

1-(4-methoxybenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxybenzoyl)-4-{3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine
• 920405-16-9
• VU0502770-1
• F2865-0034
• (4-methoxyphenyl)-[4-(3-phenyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]methanone
• AKOS024472610
• (4-methoxyphenyl)(4-(3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)methanone
• 1-(4-methoxybenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine

• Inchi： 1S/C22H21N7O2/c1-31-18-9-7-16(8-10-18)22(30)28-13-11-27(12-14-28)20-19-21(24-15-23-20)29(26-25-19)17-5-3-2-4-6-17/h2-10,15H,11-14H2,1H3
• InChI Key： LLMBAVPCFDQGDI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)N1CCN(C2C3=C(N=CN=2)N(C2C=CC=CC=2)N=N3)CC1

Computed Properties

• Exact Mass: 415.17567294g/mol
• Monoisotopic Mass: 415.17567294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 89.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(4-methoxybenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine

Compound CAS No. 920405-16-9: A Comprehensive Overview

Compound CAS No. 920405-16-9, also known as 1-(4-methoxybenzoyl)-4-{3-phenyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazine, is a highly specialized organic compound with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of 1-(4-methoxybenzoyl)-4-{3-phenyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazine is characterized by a piperazine ring system, which serves as a central scaffold. Attached to this piperazine ring are two distinct functional groups: a 4-methoxybenzoyl group and a triazolopyrimidine moiety. The presence of these groups contributes to the compound's versatility and bioactivity.

Recent studies have highlighted the potential of this compound in targeting various disease states, particularly in the realm of oncology. Researchers have explored its ability to inhibit key enzymes and proteins involved in cancer progression, such as kinases and proteases. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that CAS No. 920405-16-9 exhibits potent inhibitory activity against a specific kinase implicated in breast cancer metastasis.

In addition to its therapeutic potential, 1-(4-methoxybenzoyl)-4-{3-phenyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazine has been investigated for its role in drug delivery systems. Its structural flexibility allows for the attachment of various ligands, enabling the development of targeted drug delivery vehicles that enhance bioavailability and reduce systemic toxicity.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to improve yield and purity, making it more feasible for large-scale production if it advances to clinical trials.

Looking ahead, the future of CAS No. 920405-16-9 lies in its continued exploration as a lead compound for drug development. Ongoing studies are focusing on improving its pharmacokinetic properties and evaluating its safety profile in preclinical models. If successful, this compound could pave the way for innovative treatments in oncology and other therapeutic areas.